Cas no 215315-62-1 (7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine)

7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine structure
215315-62-1 structure
Product Name:7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
CAS No:215315-62-1
MF:C10H12FN
MW:165.207386016846
CID:243095
PubChem ID:10942798
Update Time:2024-10-31

7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenamine,7-fluoro-1,2,3,4-tetrahydro-
    • 7-chloro-1,2,3,4-tetrahydronaphthalen-1-amine,hydrochloride
    • 7-Chloro-1,2,3,4-tetrahydro-naphthalen-1-ylamine hydrochloride
    • 7-fluoro-1,2,3,4-tetrahydro-1-naphthylamine
    • 7-fluoro-1,2,3,4-tetrahydro-naphthalen-1-ylamine
    • 7-fluoro-1,2,3,4-tetrahydro-1-naphtylamine
    • Z1008463750
    • AKOS012030262
    • EN300-125291
    • AB38450
    • CHEMBL4558651
    • CS-0131241
    • 7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
    • 215315-62-1
    • ZUUYTHBAQDOFSC-UHFFFAOYSA-N
    • MFCD07373978
    • AB38448
    • SCHEMBL3542284
    • MFCD07373979
    • SY358404
    • G74573
    • Inchi: 1S/C10H12FN/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10H,1-3,12H2
    • InChI Key: ZUUYTHBAQDOFSC-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(CCC2)N

Computed Properties

  • Exact Mass: 201.07200
  • Monoisotopic Mass: 165.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.66410

7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Enamine
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